Cas no 1805136-32-6 (4-Amino-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile)

• Product Name: 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
• CAS No: 1805136-32-6
• MF: C₈H₆F₂IN₃
• MW: 309.054620265961
• CID: 4810925
• Update Time: 2025-06-08

4-Amino-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile

• Inchi： 1S/C8H6F2IN3/c9-7(10)6-5(13)3-4(1-2-12)14-8(6)11/h3,7H,1H2,(H2,13,14)
• InChI Key： CJPBVDBNNDCRMX-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(CC#N)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile

Comprehensive Overview of 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1805136-32-6)

4-Amino-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1805136-32-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with functional groups such as difluoromethyl, iodo, and acetonitrile, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The compound's difluoromethyl group is a key structural motif, often associated with enhanced metabolic stability and bioavailability in medicinal chemistry. This feature aligns with current trends in drug design, where fluorinated compounds are increasingly explored for their improved pharmacokinetic properties. Additionally, the iodo substituent offers opportunities for further derivatization via cross-coupling reactions, a topic frequently searched in synthetic chemistry forums and AI-driven research platforms.

In agrochemical applications, 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile has shown promise as a precursor for novel pesticides. Its pyridine scaffold is a common framework in many commercial herbicides and insecticides, reflecting the growing demand for sustainable crop protection solutions. This aligns with global discussions on food security and environmentally friendly farming practices—a hotspot in both academic and industrial circles.

From a synthetic perspective, the compound's acetonitrile moiety provides a handle for further functionalization, enabling the creation of diverse molecular libraries. This aspect is particularly relevant to combinatorial chemistry and high-throughput screening, areas where AI-assisted molecular design is gaining traction. Researchers often query databases for "fluorinated pyridine synthesis" or "iodopyridine applications," underscoring the compound's relevance in contemporary organic chemistry.

Analytical characterization of CAS No. 1805136-32-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for quality control in industrial-scale production, a topic frequently discussed in patent literature and process chemistry forums. The compound's stability under various conditions is also a subject of interest, as it impacts storage and handling protocols.

In the context of green chemistry, the synthesis of 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile has been optimized to minimize hazardous byproducts, reflecting industry-wide shifts toward sustainable manufacturing. This resonates with ESG (Environmental, Social, and Governance) metrics, which are increasingly prioritized by investors and regulators alike.

Future research directions for this compound may explore its utility in materials science, particularly in the design of organic semiconductors or metal-organic frameworks (MOFs). Such applications would leverage its electron-rich pyridine ring and halogen substituents, topics frequently searched in nanotechnology and energy storage communities.